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Get Quote

Introduction
Folate, a crucial B-vitamin, plays a vital role in numerous metabolic processes, including one-

carbon metabolism, which is essential for DNA synthesis, repair, and methylation. The primary

biologically active form of folate in human plasma is 5-methyltetrahydrofolate (5-MTHF).

Accurate quantification of 5-MTHF is critical for assessing nutritional status, diagnosing

deficiencies, and in pharmacokinetic studies related to folate supplementation and drug

development. This application note describes a robust and sensitive method for the

quantification of 5-MTHF in human plasma using a stable isotope dilution assay (SIDA) with 5-
Methyltetrahydrofolic acid-13C6 as the internal standard, coupled with Ultra-High-

Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS). This

method offers high specificity, accuracy, and throughput for reliable folate analysis in a

research setting.

Principle
The method employs a stable isotope-labeled internal standard, 5-Methyltetrahydrofolic acid-
13C6, which is chemically identical to the analyte of interest (endogenous 5-MTHF) but has a
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different mass. This allows for accurate quantification by correcting for variations in sample

preparation and instrument response. Plasma samples are first treated to release folate from

binding proteins and then purified using techniques such as solid-phase extraction (SPE) or

protein precipitation with affinity columns. The extracted analytes are then separated by

reversed-phase UHPLC and detected by a tandem mass spectrometer operating in Multiple

Reaction Monitoring (MRM) mode. The ratio of the peak area of the analyte to that of the

internal standard is used to calculate the concentration of 5-MTHF in the sample.

Experimental Workflow
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Caption: Experimental workflow for the quantification of 5-MTHF in human plasma.
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Detailed Protocols
Materials and Reagents

5-Methyltetrahydrofolic acid (5-MTHF) analytical standard

5-Methyltetrahydrofolic acid-13C6 (5-MTHF-13C6) internal standard

Human plasma (collected in EDTA tubes)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium acetate

Ascorbic acid

2-Mercaptoethanol

Solid-Phase Extraction (SPE) cartridges (e.g., C18 or phenyl sorbent) or folate binding

protein affinity columns.[1][2]

Ultrapure water

Equipment
UHPLC system (e.g., Shimadzu Nexera X2, Agilent 1290 Infinity II)

Tandem mass spectrometer with an electrospray ionization (ESI) source (e.g., Sciex QTRAP

6500+, Waters Xevo TQ-S)

Analytical balance

Centrifuge

Vortex mixer
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Nitrogen evaporator

Automated liquid handler (optional)

Stock and Working Solutions Preparation
5-MTHF Stock Solution (1 mg/mL): Accurately weigh and dissolve 5-MTHF in an appropriate

solvent containing an antioxidant like ascorbic acid.

5-MTHF-13C6 Internal Standard Stock Solution (1 mg/mL): Prepare similarly to the 5-MTHF

stock solution.

Working Solutions: Prepare serial dilutions of the 5-MTHF stock solution in a suitable buffer

to create calibration standards. The internal standard working solution should be prepared at

a fixed concentration.

Sample Preparation Protocol
Plasma Thawing: Thaw frozen human plasma samples on ice.

Internal Standard Spiking: To 100 µL of plasma, add a specific volume of the 5-MTHF-13C6

internal standard working solution.

Protein Precipitation/Extraction:

Method A: Protein Precipitation: Add 300 µL of methanol containing 1% ascorbic acid.

Vortex for 1 minute and centrifuge at high speed for 10 minutes to pellet proteins.

Method B: Solid-Phase Extraction (SPE): Condition the SPE cartridge according to the

manufacturer's instructions. Load the plasma sample, wash with an appropriate buffer, and

elute the folates with a suitable elution solvent.[2]

Method C: Affinity Purification: Use folate binding protein affinity columns for sample

purification.[3][4]

Evaporation: Evaporate the supernatant or the eluate to dryness under a gentle stream of

nitrogen.
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Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase. Vortex

and transfer to an autosampler vial for analysis.[2]

UHPLC-MS/MS Conditions
Parameter Setting

UHPLC System Shimadzu Nexera X2 or equivalent[1]

Column
Reversed-phase C18 column (e.g., 2.1 x 100

mm, 2.7 µm)[1]

Mobile Phase A 0.1% Formic acid in water[1]

Mobile Phase B 0.1% Formic acid in acetonitrile[1]

Flow Rate 0.4 mL/min[1]

Gradient

Start at 3% B, increase to 10% B over 2.5 min,

hold for 2.5 min, then return to initial

conditions[1]

Column Temperature 30°C[1]

Injection Volume 5-10 µL

Mass Spectrometer Triple quadrupole with ESI source

Ionization Mode Positive Electrospray Ionization (ESI+)[3]

MRM Transitions

5-MTHF: m/z 460 -> 313; 5-MTHF-13C6: m/z

466 -> 319 (example transitions, should be

optimized)

Quantitative Data Summary
The following tables summarize the performance characteristics of the described method,

compiled from various studies.

Table 1: Linearity and Sensitivity
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Analyte
Linearity
Range

LLOQ (Lower
Limit of
Quantification)

LOD (Limit of
Detection)

Reference

5-MTHF
0.249–19.9

ng/mL
0.249 ng/mL - [5]

5-MTHF 5.05–50.5 ng/mL 5.05 ng/mL - [5]

5-MTHF 0.94-97 ng/mL - - [6][7]

5-MTHF 0-9 x 10⁻⁹ mol/L
0.55 x 10⁻⁹

mol/L
0.2 x 10⁻⁹ mol/L [4][8]

5-MTHF
1.2 x 10⁻¹¹ to 3.2

x 10⁻⁷ mol/L
- 1.2 x 10⁻¹¹ mol/L [3][9]

Table 2: Precision and Accuracy

Analyte
Sample
Volume

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy/R
ecovery (%)

Reference

5-MTHF 60 µL 3.35% 3.66% - [1]

5-MTHF 30 µL 4.51% 5.02% - [1]

5-MTHF - < 8.6% < 9.0% - [3][9]

5-MTHF - 5.0%–9.9% 3.3%–9.5% 103%–108% [10]

5-MTHF - - - 99.4 ± 3.6% [11]

Signaling Pathway/Logical Relationship Diagram
Caption: Relationship between biological folate and its analytical quantification.

Conclusion
The described UHPLC-MS/MS method using stable isotope dilution with 5-
Methyltetrahydrofolic acid-13C6 provides a highly sensitive, specific, and reliable approach
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for the quantification of 5-MTHF in human plasma. The detailed protocol and performance

characteristics demonstrate its suitability for clinical research, nutritional assessment, and

pharmacokinetic studies, enabling researchers and drug development professionals to obtain

accurate and reproducible data on folate status.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Quantification of Folate in Human
Plasma using 5-Methyltetrahydrofolic acid-13C6]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15558108/docs#application-note-
quantification-of-folate-in-human-plasma-using-5-methyltetrahydrofolic-acid-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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